4-(3-Chlorophenyl)-2-(hexylthio)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile

• IUPAC Name: 4-(3-chlorophenyl)-6-hexylsulfanyl-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C18H21ClN2OS/c1-2-3-4-5-9-23-18-16(12-20)15(11-17(22)21-18)13-7-6-8-14(19)10-13/h6-8,10,15H,2-5,9,11H2,1H3,(H,21,22)
• InChI Key: WEXPGKFFFDYMKN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=C(C(CC(=O)N1)C2=CC(=CC=C2)Cl)C#N
• Molecular Formula: C18H21ClN2OS
• Molecular Weight: 348.9 g/mol

Description

4-(3-Chlorophenyl)-2-(hexylthio)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CRF-1 antagonist and has been extensively studied for its ability to modulate the activity of corticotropin-releasing factor (CRF), a neuropeptide that plays a critical role in the regulation of stress responses.

Mechanism of Action

The mechanism of action of 4-(3-Chlorophenyl)-2-(hexylthio)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile involves its ability to modulate the activity of CRF. CRF is a neuropeptide that is released in response to stress and plays a critical role in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. By blocking the activity of CRF, this compound can reduce the release of stress hormones such as cortisol, thereby reducing the physiological and psychological effects of stress.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied in various animal models. It has been shown to reduce the release of stress hormones such as cortisol, as well as reduce anxiety-like behavior and depressive-like behavior in animal models of stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3-Chlorophenyl)-2-(hexylthio)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile is its ability to modulate the activity of CRF, which makes it a potentially useful tool for studying the role of CRF in stress-related disorders. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-(3-Chlorophenyl)-2-(hexylthio)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile. One potential direction is to further investigate its potential therapeutic applications in the treatment of stress-related disorders such as anxiety and depression. Another potential direction is to investigate its potential applications in the study of the CRF system and its role in stress responses. Finally, further research is needed to investigate the potential side effects and toxicity of this compound in animal models and in humans.

Synthesis Methods

The synthesis of 4-(3-Chlorophenyl)-2-(hexylthio)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile involves the reaction of 3-chlorobenzaldehyde with hexylthiol in the presence of a base to form the corresponding thioether. The thioether is then reacted with 1,4,5,6-tetrahydropyridine-3-carbonitrile in the presence of a Lewis acid catalyst to yield the final product.

Scientific Research Applications

4-(3-Chlorophenyl)-2-(hexylthio)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have significant effects on the activity of CRF, a neuropeptide that plays a critical role in the regulation of stress responses. This has led to its potential use in the treatment of stress-related disorders such as anxiety and depression.